1-(4-Chlorophenyl)-2-((3-(p-tolyl)-1,2,4-thiadiazol-5-yl)thio)ethanone

• IUPAC Name: 1-(4-chlorophenyl)-2-[[3-(4-methylphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl]ethanone
• InChI: InChI=1S/C17H13ClN2OS2/c1-11-2-4-13(5-3-11)16-19-17(23-20-16)22-10-15(21)12-6-8-14(18)9-7-12/h2-9H,10H2,1H3
• InChI Key: UVWFFHNIPGXYCO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NSC(=N2)SCC(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C17H13ClN2OS2
• Molecular Weight: 360.9 g/mol

Description

The compound “1-(4-Chlorophenyl)-2-((3-(p-tolyl)-1,2,4-thiadiazol-5-yl)thio)ethanone” is a complex organic molecule. It contains a thiadiazole ring, which is a five-membered ring with two nitrogen atoms, one sulfur atom, and two carbon atoms. Thiadiazoles are known for their wide range of biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the thiadiazole ring, along with phenyl and tolyl groups. The presence of sulfur and nitrogen in the ring structure could potentially influence the compound’s reactivity and interactions with other molecules.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the reactivity of the thiadiazole ring and the attached functional groups. The presence of the sulfur atom within the ring could potentially make this compound susceptible to reactions with electrophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the thiadiazole ring could potentially influence its solubility, stability, and reactivity.

Scientific Research Applications

Anticancer Properties

• Researchers have investigated the potential of this compound as an anticancer agent. Its unique structure suggests interactions with cellular pathways involved in cancer cell growth and survival. .

Antimicrobial Activity

• The thioether moiety in 1-(4-Chlorophenyl)-2-((3-(p-tolyl)-1,2,4-thiadiazol-5-yl)thio)ethanone contributes to its antimicrobial properties. Investigations focus on its ability to inhibit bacterial and fungal growth. .

Anti-inflammatory Effects

• Inflammation plays a crucial role in various diseases. This compound has been studied for its anti-inflammatory properties. Researchers investigate its impact on inflammatory pathways, cytokine production, and tissue damage. .

Neuroprotective Potential

• The central nervous system is vulnerable to oxidative stress and neurodegenerative conditions. Studies explore whether 1-(4-Chlorophenyl)-2-((3-(p-tolyl)-1,2,4-thiadiazol-5-yl)thio)ethanone can protect neurons from damage. .

Organic Synthesis and Chemical Reactions

• Beyond its biological applications, this compound is valuable in organic synthesis. Researchers use it as a building block to create more complex molecules. .

Material Science and Optoelectronics

• The thiadiazole-based structure suggests potential applications in material science. Researchers explore its use in organic electronics, such as organic light-emitting diodes (OLEDs) and solar cells. .

These diverse research areas highlight the multifaceted nature of 1-(4-Chlorophenyl)-2-((3-(p-tolyl)-1,2,4-thiadiazol-5-yl)thio)ethanone. . If you’d like more detailed information on any specific application, feel free to ask!

Safety and Hazards

As with any chemical compound, handling “1-(4-Chlorophenyl)-2-((3-(p-tolyl)-1,2,4-thiadiazol-5-yl)thio)ethanone” would require appropriate safety measures. Without specific data, it’s difficult to comment on its toxicity or environmental impact.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. Given the known biological activities of other thiadiazole derivatives, it could be of interest in the development of new pharmaceuticals.